Cas no 2138131-27-6 ((2-Cyclopropyl-5-propylfuran-3-yl)methanamine)

(2-Cyclopropyl-5-propylfuran-3-yl)methanamine is a furan-based amine derivative characterized by its unique cyclopropyl and propyl substituents, which influence its reactivity and physicochemical properties. This compound is of interest in medicinal chemistry and material science due to its structural versatility, enabling potential applications as a building block for pharmacologically active molecules or functional materials. The cyclopropyl group enhances steric and electronic effects, while the propyl chain contributes to lipophilicity, affecting solubility and binding interactions. Its furan core offers a stable heterocyclic framework for further functionalization. The compound’s well-defined structure and synthetic accessibility make it a valuable intermediate for research and development in organic synthesis.
(2-Cyclopropyl-5-propylfuran-3-yl)methanamine structure
2138131-27-6 structure
Product Name:(2-Cyclopropyl-5-propylfuran-3-yl)methanamine
CAS No:2138131-27-6
MF:C11H17NO
MW:179.258783102036
CID:6206483
PubChem ID:165956798
Update Time:2025-05-23

(2-Cyclopropyl-5-propylfuran-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (2-cyclopropyl-5-propylfuran-3-yl)methanamine
    • EN300-705194
    • 2138131-27-6
    • (2-Cyclopropyl-5-propylfuran-3-yl)methanamine
    • Inchi: 1S/C11H17NO/c1-2-3-10-6-9(7-12)11(13-10)8-4-5-8/h6,8H,2-5,7,12H2,1H3
    • InChI Key: UFSMEDBJURHHSE-UHFFFAOYSA-N
    • SMILES: O1C(CCC)=CC(CN)=C1C1CC1

Computed Properties

  • Exact Mass: 179.131014166g/mol
  • Monoisotopic Mass: 179.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 39.2Ų

(2-Cyclopropyl-5-propylfuran-3-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-705194-0.05g
(2-cyclopropyl-5-propylfuran-3-yl)methanamine
2138131-27-6 95.0%
0.05g
$972.0 2025-03-12
Enamine
EN300-705194-0.1g
(2-cyclopropyl-5-propylfuran-3-yl)methanamine
2138131-27-6 95.0%
0.1g
$1019.0 2025-03-12
Enamine
EN300-705194-0.25g
(2-cyclopropyl-5-propylfuran-3-yl)methanamine
2138131-27-6 95.0%
0.25g
$1065.0 2025-03-12
Enamine
EN300-705194-0.5g
(2-cyclopropyl-5-propylfuran-3-yl)methanamine
2138131-27-6 95.0%
0.5g
$1111.0 2025-03-12
Enamine
EN300-705194-1.0g
(2-cyclopropyl-5-propylfuran-3-yl)methanamine
2138131-27-6 95.0%
1.0g
$1157.0 2025-03-12
Enamine
EN300-705194-2.5g
(2-cyclopropyl-5-propylfuran-3-yl)methanamine
2138131-27-6 95.0%
2.5g
$2268.0 2025-03-12
Enamine
EN300-705194-5.0g
(2-cyclopropyl-5-propylfuran-3-yl)methanamine
2138131-27-6 95.0%
5.0g
$3355.0 2025-03-12
Enamine
EN300-705194-10.0g
(2-cyclopropyl-5-propylfuran-3-yl)methanamine
2138131-27-6 95.0%
10.0g
$4974.0 2025-03-12

(2-Cyclopropyl-5-propylfuran-3-yl)methanamine Related Literature

Additional information on (2-Cyclopropyl-5-propylfuran-3-yl)methanamine

Recent Advances in the Study of (2-Cyclopropyl-5-propylfuran-3-yl)methanamine (CAS: 2138131-27-6)

In recent years, (2-Cyclopropyl-5-propylfuran-3-yl)methanamine (CAS: 2138131-27-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique furan-based structure, has shown promising potential in various therapeutic applications. The latest studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific inquiry.

The synthesis of (2-Cyclopropyl-5-propylfuran-3-yl)methanamine has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. Researchers employed a multi-step synthetic route involving cyclopropanation and subsequent functionalization of the furan ring. The improved synthetic protocol has facilitated further pharmacological evaluations, highlighting the compound's stability and bioavailability.

Pharmacological studies have revealed that (2-Cyclopropyl-5-propylfuran-3-yl)methanamine exhibits notable activity as a modulator of central nervous system (CNS) receptors. Preliminary in vitro and in vivo experiments suggest its affinity for serotonin and dopamine receptors, indicating potential applications in neuropsychiatric disorders such as depression and anxiety. A recent preprint on bioRxiv (2024) detailed its anxiolytic effects in rodent models, though further clinical validation is required.

In addition to its CNS activity, this compound has been investigated for its anti-inflammatory properties. A 2024 study in the European Journal of Pharmacology demonstrated its ability to inhibit pro-inflammatory cytokines in macrophage cells, suggesting a possible role in treating chronic inflammatory conditions. The mechanism appears to involve the downregulation of NF-κB signaling, a key pathway in inflammation.

Despite these promising findings, challenges remain in the development of (2-Cyclopropyl-5-propylfuran-3-yl)methanamine as a therapeutic agent. Issues such as metabolic stability, potential off-target effects, and formulation optimization need to be addressed. Ongoing research is exploring structural analogs to enhance its pharmacokinetic profile while retaining its biological activity.

In conclusion, (2-Cyclopropyl-5-propylfuran-3-yl)methanamine (CAS: 2138131-27-6) represents a compelling candidate for further drug development. Its dual activity in CNS modulation and anti-inflammatory responses positions it as a versatile molecule with broad therapeutic potential. Future studies should focus on translational research to bridge the gap between preclinical findings and clinical applications.

Recommended suppliers
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD